![molecular formula C15H14F3NO B3169397 2-(2,5-Dimethylphenoxy)-5-(trifluoromethyl)aniline CAS No. 937596-50-4](/img/structure/B3169397.png)
2-(2,5-Dimethylphenoxy)-5-(trifluoromethyl)aniline
Overview
Description
2-(2,5-Dimethylphenoxy)-5-(trifluoromethyl)aniline, also known as 2-(2,5-dimethylphenoxy)-5-trifluoromethylaniline and abbreviated as 2,5-DMPTA, is an aniline derivative used for a variety of scientific research applications. It is widely used in the synthesis of organic compounds, in the development of new drugs, and in the study of biochemical and physiological effects.
Scientific Research Applications
- DTA possesses aggregation-induced emission (AIE) characteristics, which means it becomes highly fluorescent when aggregated. Researchers have utilized DTA-based probes and sensors for detecting specific analytes, such as metal ions, pH changes, and biomolecules. The AIE phenomenon enhances sensitivity and minimizes background noise, making DTA an excellent choice for fluorescence-based assays .
- OLEDs are widely used in displays and lighting due to their energy efficiency and flexibility. DTA derivatives have been explored as emissive materials in OLEDs. Their unique molecular structure and electron-rich nature contribute to efficient electroluminescence, making them promising candidates for next-generation displays .
- PDT is a cancer treatment that involves activating photosensitizers with light to generate reactive oxygen species (ROS) selectively within tumor cells. DTA derivatives exhibit strong absorption in the visible range, making them suitable for PDT applications. Researchers are investigating their potential as photosensitizers for targeted cancer therapy .
- Electrochromic materials change color in response to an applied voltage. DTA-based compounds have shown reversible color changes upon electrochemical oxidation and reduction. These properties make them valuable for smart windows, displays, and energy-efficient devices that modulate light transmission .
- DTA derivatives have demonstrated antibacterial activity against various pathogens. Researchers are exploring their potential as novel antimicrobial agents. By understanding the underlying mechanisms, scientists aim to develop effective treatments for drug-resistant bacterial infections .
- OFETs are essential components in flexible electronics and organic circuits. DTA-based molecules have been incorporated into organic semiconductors for OFETs. Their high charge mobility and stability make them attractive for use in electronic devices with improved performance .
Fluorescent Probes and Sensors
Organic Light-Emitting Diodes (OLEDs)
Photodynamic Therapy (PDT)
Electrochromic Devices
Antibacterial Agents
Materials for Organic Field-Effect Transistors (OFETs)
properties
IUPAC Name |
2-(2,5-dimethylphenoxy)-5-(trifluoromethyl)aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3NO/c1-9-3-4-10(2)14(7-9)20-13-6-5-11(8-12(13)19)15(16,17)18/h3-8H,19H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOITXKZEDUPSEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC2=C(C=C(C=C2)C(F)(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dimethylphenoxy)-5-(trifluoromethyl)aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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